Cas no 35997-96-7 (Bicyclo[3.1.1]heptan-3-ol,2,6,6-trimethyl-, (1S,2R,3R,5R)-)

Bicyclo[3.1.1]heptan-3-ol,2,6,6-trimethyl-, (1S,2R,3R,5R)- structure
35997-96-7 structure
Product Name:Bicyclo[3.1.1]heptan-3-ol,2,6,6-trimethyl-, (1S,2R,3R,5R)-
CAS No:35997-96-7
MF:C10H18O
MW:154.249323368073
CID:307860
PubChem ID:7271803
Update Time:2025-04-19

Bicyclo[3.1.1]heptan-3-ol,2,6,6-trimethyl-, (1S,2R,3R,5R)- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.1]heptan-3-ol,2,6,6-trimethyl-, (1S,2R,3R,5R)-
    • EINECS 252-827-3
    • Bicyclo(3.1.1)heptan-3-ol, 2,6,6-trimethyl-, (1alpha,2alpha,3beta,5alpha)-
    • (-)-Pinocampheol
    • NS00084018
    • (1S-(1alpha,2alpha,3beta,5alpha))-2,6,6-Trimethylbicyclo(3.1.1)heptan-3-ol
    • Bicyclo(3.1.1)heptan-3-ol, 2,6,6-trimethyl-, (1S-(1alpha,2alpha,3beta,5alpha))-
    • l-Pinocampheo
    • (-)-3beta-Hydroxy-10alpha-pinane
    • 25465-95-6
    • (1alpha,2alpha,3beta,5alpha)-2,6,6-Trimethylbicyclo(3.1.1)heptan-3-ol
    • (1S,2R,3R,5R)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-ol
    • 35997-96-7
    • Inchi: 1S/C10H18O/c1-6-8-4-7(5-9(6)11)10(8,2)3/h6-9,11H,4-5H2,1-3H3/t6-,7-,8+,9-/m1/s1
    • InChI Key: REPVLJRCJUVQFA-LURQLKTLSA-N
    • SMILES: O[C@@H]1C[C@H]2C[C@@H]([C@H]1C)C2(C)C

Computed Properties

  • Exact Mass: 154.13584
  • Monoisotopic Mass: 154.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Melting Point: 67°C
  • PSA: 20.23
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